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Abstract
Ethyl 4-methylhexanoate is a volatile ester that contributes significantly to the desirable fruity

and sweet aroma profiles of numerous foods and beverages. Its characteristic notes of apple,

pineapple, and other tropical fruits make it a valuable compound for the flavor and fragrance

industry. This technical guide provides an in-depth exploration of the potential applications of

ethyl 4-methylhexanoate in food science. It covers its chemical and sensory properties,

natural occurrence, and practical applications in various food systems. Furthermore, this guide

details methodologies for its incorporation and analysis, discusses its stability and synergistic

interactions with other flavor compounds, and reviews its regulatory status and safety. This

document is intended for researchers, food scientists, and product development professionals

seeking to leverage the unique organoleptic properties of ethyl 4-methylhexanoate.

Introduction to Ethyl 4-methylhexanoate
Ethyl 4-methylhexanoate, also known by its IUPAC name ethyl 4-methylhexanoate, is an

organic ester with the chemical formula C9H18O2.[1][2] It is a branched-chain fatty acid ester

that is recognized for its potent and pleasant fruity aroma.
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Table 1: Physicochemical Properties of Ethyl 4-methylhexanoate

Property Value Reference

Chemical Name Ethyl 4-methylhexanoate [1]

CAS Number 1561-10-0 [1]

Molecular Formula C9H18O2 [1][3]

Molecular Weight 158.24 g/mol [1][3]

Appearance Colorless liquid [4]

Boiling Point 180 °C at 760 mmHg [1][3]

Flash Point 59.4 °C [1]

Density 0.874 g/cm³ [1]

Solubility

Insoluble in water; soluble in

ethanol and other organic

solvents.

[4]

Natural Occurrence
Ethyl 4-methylhexanoate is a naturally occurring compound found in a variety of fruits and

fermented beverages. Its presence is a key contributor to the characteristic aroma of these

products. For instance, it has been identified as a volatile component in durian, particularly the

'Monthong' and 'Kanyao' cultivars, where it contributes to the fruity notes.[5] It is also found in

wines, where it can be formed during fermentation and aging processes, contributing to the

overall fruity bouquet of the final product.[3][6] The biogenesis of such esters in fruits is often

linked to the metabolism of fatty acids and amino acids during ripening.[7][8]

Sensory Profile and Organoleptic Properties
The primary value of ethyl 4-methylhexanoate in the food industry lies in its distinct sensory

profile. It is characterized by a powerful and pleasant fruity aroma.

Odor: The aroma is most frequently described as fruity, with specific notes of apple,

pineapple, and a general "red fruit" character.[9] Some sources also describe it as having a
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mild, sweet, and slightly waxy aroma.

Flavor: In terms of flavor, it imparts a sweet, fruity taste that enhances the overall perception

of fruitiness in a food product.

The perception of ethyl 4-methylhexanoate is concentration-dependent. At optimal levels, it

provides a pleasant fruity note; however, at excessive concentrations, it can become

overpowering and lead to an unbalanced flavor profile.[9] The sensory threshold of a flavor

compound, the concentration at which it can be detected by the human senses, is a critical

parameter in its application. While specific threshold data for ethyl 4-methylhexanoate in

various food matrices is not widely published, it is known to be a potent aroma compound.

Potential Applications in Food Systems
The versatile and pleasant fruity aroma of ethyl 4-methylhexanoate makes it suitable for a

wide range of food and beverage applications. It can be used to enhance existing fruit flavors,

create new flavor profiles, or mask undesirable off-notes.

Beverages
In the beverage industry, ethyl 4-methylhexanoate can be used to:

Enhance Fruit Juices: Boost the authentic fruity character of apple, pineapple, and mixed

fruit juices.

Carbonated Soft Drinks: Impart a refreshing fruity note to sodas and other carbonated

beverages.

Alcoholic Beverages: In brewing and winemaking, while it can be a natural fermentation

byproduct, controlled addition can be used to standardize and enhance the fruity ester profile

of beers and wines.[9]

Confectionery
The sweet and fruity characteristics of ethyl 4-methylhexanoate are well-suited for

confectionery products:
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Hard and Soft Candies: To create or boost fruit flavors like apple, cherry, and tropical fruits.

[10]

Chewing Gum: To provide a long-lasting fruity taste.

Chocolates and Fillings: To add a nuanced fruity note to chocolate fillings and creams.

Dairy Products
In dairy applications, it can be used in:

Yogurts and Ice Creams: To enhance the fruit preparations mixed into yogurts and to flavor

ice creams and sorbets.[4]

Flavored Milk: To create appealing fruit-flavored milk drinks for children and adults.

Baked Goods
Ethyl 4-methylhexanoate can be incorporated into:

Fillings for Pastries and Cakes: To provide a baked-stable fruit flavor in fillings, icings, and

glazes.[10]

Breakfast Cereals: To add a fruity aroma to breakfast cereals and cereal bars.

Synergistic and Antagonistic Effects
The final flavor profile of a food product is rarely the result of a single compound. Flavor is a

complex interplay of numerous volatile and non-volatile molecules. Ethyl 4-methylhexanoate
can exhibit synergistic and antagonistic effects when combined with other flavor compounds.

Synergistic Effects: When used in combination with other esters, such as ethyl acetate, ethyl

butyrate, and hexyl acetate, it can contribute to a more complex and well-rounded fruit flavor.

For example, the combination of different esters is crucial for creating the characteristic

aroma of many fruits.[7] Research on wine aroma has highlighted the importance of

interactions between different esters in defining the final sensory profile.[11]
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Masking and Antagonistic Effects: In some instances, flavor compounds can mask or

suppress the perception of others. The fruity notes of esters like ethyl 4-methylhexanoate
could potentially be suppressed by the presence of overpowering aromas. Conversely, its

pleasant fruity character might be used to mask slight off-notes from other ingredients in a

food formulation. The interaction between fruity esters and other compounds, such as those

responsible for "Brett" character in wine, is a complex area of sensory science.[12]

Methodologies for Incorporation and Analysis
Experimental Protocol: Incorporation into a Beverage
Matrix
This protocol outlines a general procedure for incorporating ethyl 4-methylhexanoate into a

model beverage system for sensory evaluation.

Objective: To evaluate the sensory impact of ethyl 4-methylhexanoate at different

concentrations in a sweetened, acidified aqueous solution.

Materials:

Ethyl 4-methylhexanoate (food grade)

Ethanol (food grade, as a solvent)

Sucrose

Citric acid

Deionized water

Volumetric flasks, pipettes, and beakers

Analytical balance

Procedure:

Preparation of Stock Solution:
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Accurately weigh 100 mg of ethyl 4-methylhexanoate.

Dissolve it in 100 mL of food-grade ethanol to create a 1000 ppm stock solution. The use

of a solvent is necessary due to the low solubility of the ester in water.[4]

Preparation of Base Beverage:

Prepare a base solution containing 10% (w/v) sucrose and 0.1% (w/v) citric acid in

deionized water. This will mimic a simple soft drink.

Dosing and Sample Preparation:

Prepare a series of beverage samples with varying concentrations of ethyl 4-
methylhexanoate (e.g., 0.1, 0.5, 1.0, 5.0, and 10.0 ppm) by adding calculated volumes of

the stock solution to the base beverage.

Ensure thorough mixing.

Prepare a control sample containing only the base beverage and an equivalent amount of

ethanol as the highest concentration sample to account for any sensory contribution from

the solvent.

Sensory Evaluation:

Conduct sensory analysis using a trained panel.

Employ descriptive analysis to characterize the aroma and flavor profile of each sample.

Use a rating scale to quantify the intensity of attributes such as "fruity," "apple,"

"pineapple," and "sweet."

The sensory profiles of beverages are often complex, and the interaction of various

volatile compounds determines the final perception.[13]
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Caption: Workflow for the incorporation and sensory analysis of ethyl 4-methylhexanoate in a

model beverage.

Analytical Workflow: Quantification using Gas
Chromatography-Mass Spectrometry (GC-MS)
GC-MS is the gold standard for the analysis of volatile compounds in food and beverages.[14]

[15]

Objective: To extract and quantify ethyl 4-methylhexanoate from a food matrix.

Methodology:

Sample Preparation and Extraction:

Headspace Solid-Phase Microextraction (HS-SPME): This is a common technique for

extracting volatile compounds from liquid and solid samples.

A known amount of the sample is placed in a sealed vial and heated to encourage the

release of volatile compounds into the headspace.

An SPME fiber coated with a suitable stationary phase is exposed to the headspace to

adsorb the analytes.

GC-MS Analysis:
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The SPME fiber is then inserted into the heated injection port of the gas chromatograph,

where the adsorbed compounds are desorbed onto the GC column.

The compounds are separated based on their boiling points and affinity for the stationary

phase of the column.

The separated compounds then enter the mass spectrometer, where they are ionized and

fragmented. The resulting mass spectrum provides a unique fingerprint for identification.

Quantification is typically achieved using an internal standard and a calibration curve.

Table 2: Typical GC-MS Parameters for Volatile Ester Analysis

Parameter Typical Setting

GC Column
Mid-polarity column (e.g., DB-5ms, VF-1701-

MS)

Injector Temperature 250 °C

Oven Program Start at 40-50 °C, ramp up to 250 °C

Carrier Gas Helium at a constant flow rate

MS Ion Source Temp. 230 °C

MS Transfer Line Temp. 250 °C

Ionization Mode Electron Impact (EI) at 70 eV

Scan Range m/z 30-350

Note: These parameters are illustrative and should be optimized for the specific instrument and

application.[15]
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Caption: General workflow for the analysis of volatile compounds like ethyl 4-
methylhexanoate using HS-SPME-GC-MS.

Stability and Release in Food Matrices
The stability of flavor compounds is crucial for ensuring the quality and shelf-life of food

products. The stability of esters like ethyl 4-methylhexanoate can be influenced by several

factors:

pH: Esters can undergo hydrolysis under both acidic and alkaline conditions, which can lead

to a loss of flavor. The rate of hydrolysis is generally higher at extreme pH values.

Temperature: High temperatures during processing (e.g., pasteurization, baking) can lead to

the degradation or volatilization of esters.

Enzymatic Activity: The presence of esterase enzymes in some food systems can also lead

to the breakdown of esters.

The release of flavor compounds from the food matrix during consumption is also a critical

aspect of the sensory experience. The interaction of ethyl 4-methylhexanoate with other food

components, such as fats, proteins, and carbohydrates, can affect its volatility and perception

in the mouth.

Regulatory Status and Safety Assessment
The safety of any food ingredient is of paramount importance. Ethyl 4-methylhexanoate has

been evaluated for its safety and is generally recognized as safe (GRAS) for its intended use

as a flavoring substance by the Flavor and Extract Manufacturers Association (FEMA).[16] The

FEMA GRAS status indicates that the substance is considered safe by a panel of experts

under the conditions of its intended use.[17]

While specific toxicological studies on ethyl 4-methylhexanoate are not extensively detailed in

the public domain, related alkyl esters have been reviewed for their safety in cosmetic

applications, with findings of low acute oral and dermal toxicity.[18][19] It is important for users

to adhere to good manufacturing practices and use the ingredient at levels that are appropriate

for the specific food application.
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Future Trends and Research Directions
The demand for natural and nature-identical flavorings continues to grow. Future research on

ethyl 4-methylhexanoate could focus on:

Biotechnological Production: Exploring microbial fermentation or enzymatic synthesis as

sustainable methods for its production.[20]

Encapsulation and Controlled Release: Developing encapsulation technologies to improve

its stability in food matrices and control its release during consumption.

Discovery of Novel Synergies: Investigating its sensory interactions with a wider range of

flavor compounds to create novel and complex flavor profiles.

Expanded Application in Plant-Based Foods: As the market for plant-based alternatives

grows, there is an opportunity to use flavor compounds like ethyl 4-methylhexanoate to

improve their sensory appeal.

Conclusion
Ethyl 4-methylhexanoate is a valuable flavor compound with a wide range of potential

applications in the food and beverage industry. Its characteristic fruity and sweet aroma can

significantly enhance the sensory profile of numerous products. A thorough understanding of its

sensory properties, stability, and interactions with other food components is essential for its

effective application. With its GRAS status, ethyl 4-methylhexanoate is a safe and effective

tool for food scientists and product developers to create appealing and high-quality food

products.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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